N-(furan-3-ylmethyl)-3-methoxy-N-(2-methoxyethyl)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(furan-3-ylmethyl)-3-methoxy-N-(2-methoxyethyl)-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H19N3O4/c1-16-9-12(13(15-16)20-3)14(18)17(5-7-19-2)8-11-4-6-21-10-11/h4,6,9-10H,5,7-8H2,1-3H3
• InChI Key: SWYHCHKPWLRYDO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N(CCOC)CC2=COC=C2
• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol

Description

The compound "N-(furan-3-ylmethyl)-3-methoxy-N-(2-methoxyethyl)-1-methyl-1H-pyrazole-4-carboxamide" is a complex molecule that likely exhibits a range of biological activities due to its structural features. The presence of furan and pyrazole rings suggests potential for interactions with biological targets. While the specific compound is not directly mentioned in the provided papers, the papers do discuss related furan and pyrazole derivatives, which can provide insights into the behavior of similar compounds.

Synthesis Analysis

The synthesis of furan and pyrazole derivatives is well-documented in the literature. For instance, the synthesis of furanyl and pyranyl derivatives of triazeno compounds was achieved through the reaction of silylated carboxamides with chlorinated furans or pyrans, leading to the isolation of tetrahydrofuran and tetrahydropyran derivatives . Similarly, methyl 5-aryl-1-(furan-2-carbonyl)-1H-pyrazole-3-carboxylates were synthesized through decyclization reactions of furan carbohydrazides in the presence of methanol . These methods could potentially be adapted for the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of furan and pyrazole derivatives is crucial for their biological activity. The structure of a related compound, 5-(5-nitro furan-2-ylmethylen), 3-N-(2-methoxy phenyl), 2-N′-(2-methoxyphenyl) imino thiazolidin-4-one, was elucidated using X-ray powder diffraction and confirmed by FT-IR and NMR spectroscopy . This suggests that similar analytical techniques could be employed to determine the structure of "N-(furan-3-ylmethyl)-3-methoxy-N-(2-methoxyethyl)-1-methyl-1H-pyrazole-4-carboxamide."

Chemical Reactions Analysis

The reactivity of furan and pyrazole derivatives can lead to various transformations. For example, the Jacobson oxidation of a furan carbothioamide derivative led to the formation of a benzothiazole compound . This indicates that the compound may also undergo specific chemical reactions, such as oxidation or substitution, which could modify its biological properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of furan and pyrazole derivatives are influenced by their molecular structure. The solid-state structure and intermolecular interactions of a nitro furan derivative were analyzed using Hirshfeld surface analysis and fingerprint plots, which revealed the contribution of different interactions to the compound's stability . These techniques could be applied to assess the properties of "N-(furan-3-ylmethyl)-3-methoxy-N-(2-methoxyethyl)-1-methyl-1H-pyrazole-4-carboxamide," providing insights into its solubility, stability, and potential biological activities.